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Compound of Interest

Compound Name: Bromochloromethyl acetate

CAS No.: 98136-99-3

Cat. No.: B120688

Get Quote

Executive Summary
Bromochloromethyl acetate is a mixed α,α-dihaloalkyl ester characterized by the presence of

both bromine and chlorine atoms on the methylene carbon attached to the acetate group.

While primarily identified as a disinfection by-product (DBP) in chloraminated drinking water, its

structural motif—an acyloxyhalomethane—is of significant interest in medicinal chemistry as a

reactive intermediate for the synthesis of prodrugs (specifically acyloxyalkyl esters). This guide

details its physicochemical identity, the stereochemical implications of its chiral center, and the

protocols for its synthesis and handling.

Chemical Identity & Physicochemical Properties
Bromochloromethyl acetate is an ester of acetic acid and the unstable alcohol

bromochloromethanol. It is a dense, reactive liquid used primarily as a reference standard in

environmental analysis and as an electrophilic building block in organic synthesis.
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Property Value Source/Calculation

IUPAC Name [Bromo(chloro)methyl] acetate IUPAC

SMILES CC(=O)OC(Cl)Br PubChem

InChI Key
XCSJNAIIUIHCLR-

UHFFFAOYSA-N
Computed

Molecular Weight 187.42 g/mol Calculated

Monoisotopic Mass 185.908 g/mol Calculated

Chiral Center 1 (Methylene Carbon) Structural Analysis

H-Bond Acceptors 2 C=O, C-O-C

Rotatable Bonds 2 Acetate-O, O-Methyl

Structural Analysis & 3D Conformation
Stereochemistry
Unlike simple methylene diesters, bromochloromethyl acetate possesses a chiral center at

the methylene carbon (

). The carbon atom is bonded to four distinct groups:

Hydrogen (-H)

Chlorine (-Cl)

Bromine (-Br)[1][2][3]

Acetate Oxygen (-OAc)

This chirality implies the existence of two enantiomers (

and

). In standard synthesis and environmental formation, it exists as a racemic mixture.
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Conformational Landscape
The 3D conformation is governed by the rotation around the ester linkage and the anomeric

carbon-oxygen bond.

Ester Resonance: The acetate group (

) is planar due to resonance delocalization, restricting rotation to the

bond.

Anomeric Effect: The presence of electronegative halogens (Br, Cl) on the carbon alpha to

the ether-like oxygen creates a generalized anomeric effect. The lone pairs on the ester

oxygen tend to align antiperiplanar to the C-Halogen antibonding orbitals (

), stabilizing specific gauche conformations.

Visualization (DOT Diagram)
The following diagram illustrates the connectivity and the chiral center of the molecule.

Figure 1: Connectivity of Bromochloromethyl Acetate highlighting the chiral center.
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Synthesis & Reactivity
Synthesis Protocols
Direct synthesis of mixed gem-dihalo esters is challenging due to their instability. Two primary

routes are recognized in technical literature:

Method A: Radical Halogenation (Laboratory Standard)
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This method involves the radical bromination of chloromethyl acetate.

Precursor: Chloromethyl acetate (prepared from acetyl chloride + paraformaldehyde +

ZnCl₂).

Reagent: N-Bromosuccinimide (NBS) or Bromine (

) with UV light (

).

Mechanism: Radical abstraction of the benzylic-like proton on the chloromethyl group,

followed by recombination with bromine.

Method B: Halogen Exchange (Finkelstein-type)
Reaction of bromochloromethane with a carboxylate salt.

Reagents: Sodium Acetate + Bromochloromethane (excess).

Conditions: Phase transfer catalysis (PTC) or dipolar aprotic solvent (DMF).

Note: This typically yields the mono-substituted product (chloromethyl acetate or

bromomethyl acetate) unless specific conditions favor the retention of both halogens or

subsequent halogenation occurs.

Reaction Mechanism Diagram
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Figure 2: Radical synthesis pathway from chloromethyl acetate.
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Applications in Drug Development
While bromochloromethyl acetate is often analyzed as a contaminant, its structural class (α-

halo esters) is foundational to prodrug design.

Acyloxyalkyl Linkers
The moiety -O-CH(R)-O-C(=O)- is a classic "soft" promoiety used to mask carboxylic acids

(e.g., in antibiotics like ampicillin

pivampicillin).

Mechanism: The α-halo ester reacts with the drug's carboxylic acid group to form an

acyloxyalkyl ester.

Bioactivation: Upon entry into the blood, ubiquitous esterases hydrolyze the terminal ester.

The resulting

-hydroxy ester spontaneously collapses (eliminating acetaldehyde/formaldehyde) to release
the active drug.
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Role of Bromochloromethyl Acetate: It serves as a highly reactive electrophile to introduce

the "acetoxy-bromochloromethyl" functionality, although the simple "acetoxymethyl" (from

chloromethyl acetate) is far more common due to lower toxicity.

Safety & Handling (Self-Validating Protocol)
Warning: Bromochloromethyl acetate is a potent alkylating agent and lachrymator.

Containment: All operations must be performed in a certified chemical fume hood.

Neutralization: Spills should be treated with aqueous sodium hydroxide (NaOH) or ammonia

to hydrolyze the ester and neutralize the alkylating potential.

Validation: Verify complete destruction of the compound by TLC or GC-MS (disappearance

of the parent peak at MW ~186).

References
PubChem.Bromochloromethyl acetate (Compound). National Library of Medicine.

Available at: [Link]

Richardson, S. D., et al.Occurrence of Disinfection By-products in Drinking Water. U.S.

Environmental Protection Agency (EPA).[4][5][6][7] Available at: [Link]

Axios Research.Bromochloroacetaldehyde and related Halo-Acetate Standards. Available at:

[Link]

World Health Organization (WHO).Guidelines for Drinking-water Quality: Disinfection By-

products. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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